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Compound of Interest

Compound Name: Iodine pentoxide

Cat. No.: B087101 Get Quote

An In-depth Technical Guide to Iodine Pentoxide (CAS: 12029-98-0)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of iodine pentoxide (I₂O₅),

focusing on its chemical and physical properties, experimental protocols for its synthesis and

application, and key reaction pathways.

Core Properties and Data
Iodine pentoxide, also known as diiodine pentoxide or iodic anhydride, is the only stable

oxide of iodine.[1][2] It is a powerful oxidizing agent with significant applications in analytical

chemistry and organic synthesis.[3][4][5]

Quantitative Data Summary
The physical and chemical properties of iodine pentoxide are summarized in the table below

for easy reference.
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Property Value Citations

CAS Number 12029-98-0 [6][7][8]

Molecular Formula I₂O₅ [2][4][9]

Molecular Weight 333.81 g/mol [4][6][10][11]

Appearance

White, cream, or pale yellow

crystalline solid or powder.[4]

[9]

[4][9]

Density 4.98 - 5.08 g/cm³ at 25 °C [9][10][12][13][14]

Melting Point

Decomposes. Starts at ~275-

300 °C, proceeds rapidly at

350 °C.[6][9][10]

[6][7][9][10][13]

Solubility in Water

187.4 g/100 mL at 13 °C;

hydrolyzes to form iodic acid

(HIO₃).[1][6]

[1][4][6][9][12]

Solubility (Other)

Soluble in nitric acid. Insoluble

in ethanol, ether, chloroform,

CS₂.[6][9][12][15]

[6][9][12][15]

Molecular Structure
Bent molecule, I–O–I angle of

139.2°.[10]
[10]

Enthalpy of Formation ΔfH⦵298: -173.0 kJ/mol [10]

Key Characteristics
Strong oxidizer, hygroscopic,

light-sensitive.[3][5][9]
[3][5][9]

Primary Hazards

Oxidizer (Category 2), Causes

severe skin burns and eye

damage (Category 1).[14][16]

[17]

[4][7][14][16][17]

Key Chemical Reactions and Pathways
Iodine pentoxide is a versatile reagent, primarily utilized for its strong oxidizing capabilities.
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Oxidation of Carbon Monoxide
The most notable application of I₂O₅ is in the quantitative analysis of carbon monoxide (CO).[2]

[3] It readily oxidizes CO to carbon dioxide (CO₂) at room temperature, a process known as the

Ditte reaction.[1][6] This reaction is foundational for CO detection in environmental monitoring

and gas analysis.[2][3][11]

Reactants
Products
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Diagram 1: Oxidation of Carbon Monoxide by Iodine Pentoxide.

Hydrolysis
In the presence of water, iodine pentoxide hydrolyzes to form iodic acid.[1] This reaction

highlights its nature as the anhydride of iodic acid.[1][2]

I₂O₅

H₂O

2 HIO₃
Hydrolysis

Click to download full resolution via product page

Diagram 2: Hydrolysis of Iodine Pentoxide to Iodic Acid.
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Experimental Protocols
Detailed methodologies for the synthesis of iodine pentoxide are crucial for obtaining a high-

purity product. The most common laboratory method involves the thermal dehydration of its

precursor, iodic acid.[1][2][10]

Synthesis of Iodic Acid (Precursor)
Methodology: Oxidation of Elemental Iodine with Nitric Acid.[18]

Reaction Setup: Place 32 g of elemental iodine into a distillation flask equipped with a long

air condenser (50-100 cm).

Oxidation: Add 130 mL of concentrated nitric acid (free from nitrogen oxides) to the flask.

Heat the mixture moderately to initiate and sustain the reaction until all iodine is oxidized.

Vapor Removal: Once the reaction is complete, pass a strong current of dry air through the

flask to expel the red-brown nitrogen dioxide vapors.[18]

Isolation: Cool the flask to room temperature. The precipitated iodic acid is collected by

filtration.

Purification: The crude iodic acid can be purified by dissolving it in a minimal amount of hot

water and allowing it to recrystallize in a vacuum desiccator over concentrated sulfuric acid.

[18]

Synthesis of Iodine Pentoxide
Methodology: Thermal Dehydration of Iodic Acid.[1][10]

Preparation: Place the dry, purified iodic acid obtained from the previous protocol into a

suitable vessel for heating.

Dehydration: Heat the iodic acid to 200 °C in a stream of dry air.[1][2] Maintain this

temperature until all water has been removed. The dehydration reaction is: 2 HIO₃(s) →

I₂O₅(s) + H₂O(g).
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Product Handling: The resulting white solid is iodine pentoxide. It must be cooled in a

moisture-free environment (e.g., a desiccator) and stored in a tightly sealed container due to

its hygroscopic nature.[3][5][7]

The following diagram illustrates the experimental workflow for the synthesis of iodine
pentoxide.
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Diagram 3: Experimental Workflow for the Synthesis of I₂O₅.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b087101?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety, Handling, and Storage
Hazards: Iodine pentoxide is a strong oxidizer and may intensify fire; contact with

combustible materials can cause ignition.[5][9][16] It is corrosive and causes severe skin

burns and eye damage.[7][16][19]

Personal Protective Equipment (PPE): When handling I₂O₅, appropriate PPE, including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat, is mandatory.[3][7]

[16] Work should be conducted in a well-ventilated area or a fume hood.[7][16]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials, organic

substances, and moisture.[3][7][19] It is light-sensitive and hygroscopic, requiring storage in

tightly closed containers.[3][7][9]

Spills: In case of a spill, sweep up the solid material, avoiding dust formation, and place it in

a suitable, closed container for disposal.[16][20] Do not let the product enter drains.[16][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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